Cas no 1498128-39-4 (4-Bromo-2-(3-chloro-2-methylpropyl)thiophene)

• Product Name: 4-Bromo-2-(3-chloro-2-methylpropyl)thiophene
• CAS No: 1498128-39-4
• MF: C₈H₁₀BrClS
• MW: 253.586999416351
• CID: 5281159
• Update Time: 2025-10-28

4-Bromo-2-(3-chloro-2-methylpropyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(3-chloro-2-methylpropyl)thiophene
• Thiophene, 4-bromo-2-(3-chloro-2-methylpropyl)-
• 4-Bromo-2-(3-chloro-2-methylpropyl)thiophene

• Inchi： 1S/C8H10BrClS/c1-6(4-10)2-8-3-7(9)5-11-8/h3,5-6H,2,4H2,1H3
• InChI Key： RTYHWTQXPDUZOI-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CC(C)CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• XLogP3: 4
• Topological Polar Surface Area: 28.2

Additional information on 4-Bromo-2-(3-chloro-2-methylpropyl)thiophene

Comprehensive Overview of 4-Bromo-2-(3-chloro-2-methylpropyl)thiophene (CAS No. 1498128-39-4)

4-Bromo-2-(3-chloro-2-methylpropyl)thiophene (CAS No. 1498128-39-4) is a specialized heterocyclic compound that has garnered significant attention in the fields of organic synthesis and material science. This compound, characterized by its unique thiophene core substituted with bromo and chloro-methylpropyl groups, serves as a versatile building block for the development of advanced pharmaceutical intermediates, agrochemicals, and functional materials. Its molecular structure, combining halogenated and alkylated moieties, offers exceptional reactivity, making it a valuable asset in cross-coupling reactions and polymer chemistry.

In recent years, the demand for 4-Bromo-2-(3-chloro-2-methylpropyl)thiophene has surged due to its pivotal role in the synthesis of high-performance electronic materials. Researchers are particularly interested in its potential applications in organic semiconductors and conductive polymers, which are critical for next-generation flexible electronics and solar cells. The compound’s ability to facilitate π-conjugation and enhance charge transport properties aligns with the growing focus on sustainable energy solutions and green chemistry.

From a synthetic perspective, CAS No. 1498128-39-4 is often employed in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings and Stille reactions, which are widely used to construct complex biaryl structures. Its bromothiophene moiety acts as an excellent electrophile, enabling efficient bond formation with various nucleophiles. This reactivity profile has made it a staple in medicinal chemistry, where it contributes to the development of bioactive molecules targeting neurological disorders and infectious diseases.

The compound’s chloro-methylpropyl side chain further enhances its utility by introducing steric and electronic effects that can modulate the properties of derived products. This feature is particularly valuable in the design of custom ligands for catalysis and drug discovery. Additionally, its stability under standard laboratory conditions ensures compatibility with a wide range of solvents and reaction conditions, making it a reliable choice for industrial-scale applications.

Environmental and safety considerations are also paramount when working with 4-Bromo-2-(3-chloro-2-methylpropyl)thiophene. While the compound is not classified as a hazardous substance, proper handling protocols, including the use of personal protective equipment (PPE) and ventilation systems, are recommended to minimize exposure. Its compatibility with green solvents like ethyl acetate and 2-methyltetrahydrofuran further underscores its alignment with eco-friendly synthesis practices.

In the context of market trends, the global demand for halogenated thiophenes is projected to grow steadily, driven by advancements in organic electronics and pharmaceutical R&D. Companies specializing in fine chemicals are increasingly focusing on scalable production methods for CAS No. 1498128-39-4 to meet the needs of academic and industrial researchers. Its integration into high-throughput screening platforms and combinatorial chemistry workflows highlights its relevance in modern drug development pipelines.

For researchers seeking detailed spectroscopic data or synthetic protocols involving 4-Bromo-2-(3-chloro-2-methylpropyl)thiophene, numerous peer-reviewed publications and patent filings provide comprehensive guidance. The compound’s NMR spectra (¹H and ¹³C), mass spectrometry profiles, and chromatographic behavior are well-documented, ensuring reproducibility across laboratories. Collaborative efforts between academia and industry continue to explore its untapped potential, particularly in emerging fields like bioconjugation and nanomaterials.

In summary, 4-Bromo-2-(3-chloro-2-methylpropyl)thiophene (CAS No. 1498128-39-4) represents a cornerstone of modern organic chemistry, bridging the gap between fundamental research and applied science. Its multifaceted applications, coupled with its robust synthetic accessibility, position it as a key player in the quest for innovative therapeutic agents and advanced materials. As the scientific community continues to unravel its capabilities, this compound is poised to remain at the forefront of chemical innovation.